Cas no 57381-36-9 (Methyl 5-chloro-2-fluorobenzoate)

• Product Name: Methyl 5-chloro-2-fluorobenzoate
• CAS No: 57381-36-9
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD06204184
• CID: 1074964
• PubChem ID: 21525433
• Update Time: 2025-06-11

Methyl 5-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-fluorobenzoate
• methyl 5-chloro-2-fluoro-benzoate
• GD3H55T43N
• NFYVEESAHPQMJI-UHFFFAOYSA-N
• methyl5-chloro-2-fluorobenzoate
• 5-chloro-2-fluoro-benzoic acid methyl ester
• AT33958
• AS-9393
• CS-0189062
• Benzoic acid, 5-chloro-2-fluoro-, methyl ester
• DB-308361
• RARECHEM AL BF 1329
• 57381-36-9
• Z114164566
• MFCD06204184
• AKOS008062238
• 5-CHLORO-2-FLUOROBENZOIC ACID METHYL ESTER
• SY180803
• SCHEMBL1462096
• EN300-64859

• MDL： MFCD06204184
• Inchi： 1S/C8H6ClFO2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key： NFYVEESAHPQMJI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)OC)=C1)F

Computed Properties

• Exact Mass: 188.00408
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-chloro-2-fluorobenzoate

Comprehensive Guide to Methyl 5-chloro-2-fluorobenzoate (CAS No. 57381-36-9): Properties, Applications, and Industry Insights

Methyl 5-chloro-2-fluorobenzoate (CAS No. 57381-36-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. Its molecular structure, featuring both chloro and fluoro substituents, makes it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this ester has gained significant attention from researchers exploring SAR (Structure-Activity Relationship) studies and API (Active Pharmaceutical Ingredient) development.

The compound’s unique properties, such as its stability under mild conditions and compatibility with cross-coupling reactions, align with modern trends in green chemistry and sustainable synthesis. Recent publications highlight its role in optimizing pesticide formulations and herbicide resistance solutions, addressing global concerns about food security. Additionally, its application in OLED materials and electronic chemicals reflects the expanding scope of fluorinated aromatics in high-tech industries.

Analytical techniques like HPLC, GC-MS, and NMR are commonly employed to verify the purity of Methyl 5-chloro-2-fluorobenzoate. Suppliers often emphasize compliance with REACH and ISO standards, catering to stringent regulatory requirements in Europe and North America. Researchers frequently search for "synthesis protocol for Methyl 5-chloro-2-fluorobenzoate" or "CAS 57381-36-9 suppliers," underscoring its commercial relevance.

In the context of AI-driven drug design, this compound serves as a key building block for machine learning-based molecular optimization. Its structural motifs are recurrent in kinase inhibitors and anticancer agents, topics dominating scientific forums. Environmental considerations also drive interest in its biodegradation pathways, particularly among sustainability-focused laboratories.

Future prospects for CAS No. 57381-36-9 include potential applications in photovoltaic materials and liquid crystal displays, leveraging its electron-withdrawing characteristics. As industries prioritize halogenated intermediates, this compound’s market trajectory remains upward, supported by patent filings and R&D investments.